Cas no 1105196-58-4 (1-(3,4-dimethylphenyl)-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one)

• Product Name: 1-(3,4-dimethylphenyl)-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
• CAS No: 1105196-58-4
• MF: C₁₆H₁₈N₄O
• MW: 282.340322971344
• MDL: MFCD11986549
• CID: 4560702
• PubChem ID: 33677383
• Update Time: 2025-07-09

1-(3,4-dimethylphenyl)-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-4-isopropyl-1,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one
• 1-(3,4-DIMETHYLPHENYL)-4-ISOPROPYL-1,6-DIHYDRO-7H-PYRAZOLO[3,4-D]PYRIDAZI+
• 1-(3,4-dimethylphenyl)-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one

• MDL： MFCD11986549
• Inchi： 1S/C16H18N4O/c1-9(2)14-13-8-17-20(15(13)16(21)19-18-14)12-6-5-10(3)11(4)7-12/h5-9H,1-4H3,(H,19,21)
• InChI Key： OQUNCXOMIXTCAY-UHFFFAOYSA-N
• SMILES： C1(=O)NN=C(C(C)C)C2C=NN(C3=CC=C(C)C(C)=C3)C1=2

Additional information on 1-(3,4-dimethylphenyl)-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one

1-(3,4-Dimethylphenyl)-4-(Propan-2-yl)-1H,6H,7H-Pyrazolo[3,4-D]Pyridazin-7-One: A Comprehensive Overview

1-(3,4-Dimethylphenyl)-4-(Propan-2-yl)-1H,6H,7H-Pyrazolo[3,4-D]Pyridazin-7-One, also known by its CAS number 1105196-58-4, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazolopyridazines, which are heterocyclic aromatic compounds with unique electronic properties and structural versatility. The molecule's structure is characterized by a pyrazolo[3,4-d]pyridazine core fused with a ketone group and substituted with specific functional groups that enhance its reactivity and applicability.

The synthesis of 1-(3,4-Dimethylphenyl)-4-(Propan-2-yl)-1H,6H,7H-Pyrazolo[3,4-D]Pyridazin-7-One involves a multi-step process that typically includes the formation of the pyrazolopyridazine ring system followed by substitution reactions to introduce the desired functional groups. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of such complex structures, ensuring higher yields and better purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process.

The structural features of this compound make it an attractive candidate for applications in drug discovery and materials science. The presence of the 3,4-dimethylphenyl group introduces steric effects that can influence the molecule's interactions with biological targets or other molecules in a material matrix. Similarly, the propan-2-yl substituent adds bulkiness to the structure, potentially enhancing its stability or solubility properties. These attributes have been leveraged in recent studies to explore its potential as a building block for advanced materials or as a pharmacophore in medicinal chemistry.

Recent research has highlighted the importance of heterocyclic compounds like 1-(3,4-Dimethylphenyl)-4-(Propan-2-yl)-1H,6H,7H-Pyrazolo[3,4-D]Pyridazin-7-One in the development of new pharmaceutical agents. For example, studies have demonstrated that such compounds can exhibit anti-inflammatory or antioxidant activities due to their ability to modulate key cellular pathways. Additionally, their electronic properties make them suitable candidates for use in organic electronics or as components in advanced polymer systems.

In terms of applications beyond traditional chemistry fields, this compound has shown promise in nanotechnology and green chemistry. Its ability to act as a precursor for self-assembling structures or as a catalyst in environmentally friendly reactions has been explored in several recent publications. For instance, researchers have investigated its role in facilitating carbon-carbon bond formation under mild conditions or as a component in bio-inspired materials.

The future outlook for 1-(3,4-Dimethylphenyl)-4-(Propan-2-yl)-1H,6H,7H-Pyrazolo[3,4-D]Pyridazin-7-One is bright given its unique combination of structural features and functional versatility. As advancements in synthetic methods continue to emerge and computational tools become more sophisticated for predicting molecular behavior at an atomic level understanding will further enhance our ability to harness this compound's potential across diverse industries.